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Compound of Interest

Compound Name: 4-Phenylpentan-2-ol
CAS No.: 77614-49-4
Cat. No.: B12641700

Get Quote
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An In-depth Technical Guide to the Core Properties of 4-Phenylpentan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the fundamental chemical and physical
properties of 4-Phenylpentan-2-ol. It includes a compilation of its known quantitative data,
detailed experimental protocols for its synthesis and characterization, and logical workflows for
its analysis. This guide is intended to serve as a technical resource for professionals in
research and development.

Chemical and Physical Properties

4-Phenylpentan-2-ol is a secondary alcohol containing a phenyl substituent. Its properties are
influenced by both the hydroxyl functional group and the aromatic ring. The quantitative data
available for this compound and its stereocisomers are summarized below.

Data Presentation: Core Properties
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Property Value Source | Notes
Molecular Formula C11H160 PubChem[1][2][3][4]
Molecular Weight 164.24 g/mol PubChem[1][3]
CAS Number 77614-49-4 LookChem[2]
o Inferred from similar

Appearance Colorless to pale yellow liquid

compounds[5]

The Good Scents Company
Odor Floral

(for 4-phenyl-2-butanol)[6]
Exact Mass 164.120115130 Da PubChem[1][2][3]
XLogP3 2.6 PubChem[1][2][3]
Hydrogen Bond Donor Count 1 PubChem[1][2][3]
Hydrogen Bond Acceptor

1 PubChem[1][2][3]

Count
Rotatable Bond Count 3 PubChem[1][2][3]
Polar Surface Area (PSA) 20.23 A2 LookChem[2], PubChem][1][3]
Complexity 116 PubChem[1][2][3]
Heavy Atom Count 12 LookChem|[2]

Note: Some properties are computed or inferred from structurally similar compounds due to

limited experimental data for 4-Phenylpentan-2-ol itself.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 4-

Phenylpentan-2-ol.

e Nuclear Magnetic Resonance (NMR): *H and 13C NMR spectra are used to confirm the

carbon-hydrogen framework of the molecule. Specific chemical shifts and coupling patterns
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would verify the presence of the phenyl group, the secondary alcohol, and the pentane
chain.[3][7]

o Mass Spectrometry (MS): GC-MS analysis provides the molecular weight and fragmentation
pattern, which helps in confirming the identity of the compound.[3] The predicted
monoisotopic mass is 164.12012 Da.[8]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 4-Phenylpentan-2-ol are outlined
below.

Synthesis via Grighard Reaction

A plausible and effective method for the synthesis of 4-Phenylpentan-2-ol is the reaction of a
benzylmagnesium halide with propylene oxide. This protocol is adapted from methods used for
structurally similar alcohols.[9][10]

Materials:

Magnesium turnings

e Benzyl chloride (or benzyl bromide)

e Anhydrous diethyl ether or Tetrahydrofuran (THF)

e Propylene oxide

o Saturated aqueous ammonium chloride (NH4Cl) solution

e Anhydrous magnesium sulfate (MgSQOa)

e Toluene

o Standard laboratory glassware for anhydrous reactions

Procedure:

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/11030168
https://spectrabase.com/spectrum/45SHRwjecIk
https://pubchem.ncbi.nlm.nih.gov/compound/11030168
https://pubchemlite.lcsb.uni.lu/e/compound/3018736
https://www.benchchem.com/product/b12641700/docs?utm_src=pdf-body#4-phenylpentan-2-ol-basic-properties
https://www.benchchem.com/product/b12641700/docs?utm_src=pdf-body#4-phenylpentan-2-ol-basic-properties
https://patents.google.com/patent/US8993812B2/en
https://www.quora.com/What-is-the-synthesis-of-4-phenyl-2-butanol-from-benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a solution of
benzyl chloride in anhydrous diethyl ether dropwise to the magnesium. An iodine crystal may
be added to initiate the reaction. Once initiated, the remaining benzyl chloride solution is
added at a rate to maintain a gentle reflux. After the addition is complete, the mixture is
refluxed for an additional hour to ensure complete formation of benzylmagnesium chloride.

Reaction with Epoxide: The Grignard reagent solution is cooled to 0 °C in an ice bath. A
solution of propylene oxide in anhydrous diethyl ether is added dropwise with vigorous
stirring. The reaction is exothermic and the temperature should be maintained below 10 °C.

Quenching and Workup: After the addition is complete, the reaction mixture is stirred at 0 °C
for 2 hours and then allowed to warm to room temperature. The reaction is carefully
guenched by the slow addition of a saturated aqueous solution of ammonium chloride.

Extraction: The organic layer is separated, and the aqueous layer is extracted twice with
diethyl ether or toluene. The organic extracts are combined.

Drying and Concentration: The combined organic phase is washed with brine, dried over
anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure
using a rotary evaporator.[9]

Purification: The crude product is purified by vacuum distillation to yield pure 4-
Phenylpentan-2-ol.

Characterization Protocols

Boiling Point Determination:
e The purified liquid is placed in a distillation apparatus.

e The apparatus is heated, and the temperature at which the liquid actively boils and the vapor
condenses is recorded as the boiling point. This should be performed under a specified
pressure (atmospheric or vacuum).

Refractive Index Measurement:

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://patents.google.com/patent/US8993812B2/en
https://www.benchchem.com/product/b12641700/docs?utm_src=pdf-body#4-phenylpentan-2-ol-basic-properties
https://www.benchchem.com/product/b12641700/docs?utm_src=pdf-body#4-phenylpentan-2-ol-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12641700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Afew drops of the purified liquid are placed on the prism of an Abbe refractometer.

e The refractive index is measured at a specific temperature, typically 20.00 °C, and
wavelength (sodium D-line).

Gas Chromatography-Mass Spectrometry (GC-MS):
o Adilute solution of the sample in a volatile solvent (e.g., dichloromethane) is prepared.
e The solution is injected into a GC-MS instrument.

o The sample is vaporized and separated based on its boiling point and interaction with the
GC column.

» The separated components are then ionized and fragmented in the mass spectrometer to
produce a mass spectrum, which is compared against libraries for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

» A small amount of the purified sample (5-10 mg) is dissolved in a deuterated solvent (e.qg.,
CDCls).

e The solution is transferred to an NMR tube.

e 1H and 3C NMR spectra are acquired on an NMR spectrometer. The chemical shifts,
integrations, and coupling constants are analyzed to confirm the molecular structure.

Mandatory Visualizations

The following diagrams illustrate key workflows related to the synthesis and analysis of 4-
Phenylpentan-2-ol.
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Synthesis Workflow for 4-Phenylpentan-2-ol

Starting Materials
(Benzyl Chloride, Mg, Propylene Oxide)

1. Prepare Grignard Reagent
(Benzylmagnesium Chloride in Ether/THF)

2. React with Propylene Oxide
(Nucleophilic Ring-Opening)

3. Quench Reaction
(Saturated NH4CI Solution)

4. Aqueous Workup & Extraction
(Separate Organic/Aqueous Layers)

5. Purification
(Vacuum Distillation)

Final Product
(4-Phenylpentan-2-ol)

Click to download full resolution via product page

Caption: A flowchart illustrating the Grignard synthesis of 4-Phenylpentan-2-ol.
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Analytical Workflow for Compound Characterization

Crude Synthesis Product

Purification
(e.g., Distillation, Chromatography)
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NMR Spectroscopy

GC-MS Analysis (1H, 13C)

IR Spectroscopy

Data Interpretation
& Structure Confirmation

Click to download full resolution via product page
Caption: A diagram showing the characterization process for 4-Phenylpentan-2-ol.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-Phenylpentan-2-ol is not readily available,
data from structurally similar compounds like 5-Phenylpentan-2-ol suggest that it should be
handled with care.[11] Potential hazards may include:

e Skin irritation (H315)

e Serious eye irritation (H319)
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e Respiratory irritation (H335)

Standard laboratory safety practices should be followed, including the use of personal
protective equipment (PPE) such as safety glasses, gloves, and a lab coat. All handling should
be performed in a well-ventilated area or a chemical fume hood.[11]

Conclusion

4-Phenylpentan-2-ol is a chiral secondary alcohol with a defined set of computed physical and
chemical properties. While detailed experimental data is sparse, its synthesis can be reliably
achieved through established organometallic routes such as the Grignard reaction. Its
characterization relies on standard analytical techniques including NMR and mass
spectrometry. This guide provides the foundational information necessary for scientists and
researchers to synthesize, characterize, and safely handle this compound in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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